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Compound of Interest

Compound Name: 2-Fluorobenzyl alcohol

Cat. No.: B146938

Application Notes and Protocols for 2-
Fluorobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of 2-Fluorobenzyl alcohol (CAS No. 446-51-5). Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of the compound.

Physicochemical and Hazard Data

Proper handling and storage procedures are informed by the inherent properties and hazards
of a substance. The following tables summarize the key quantitative data for 2-Fluorobenzyl
alcohol.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7H7FO [1112]
Molecular Weight 126.13 g/mol [1][3]
Appearance Liquid [1]

Density 1.173 g/mL at 25 °C [1]

Boiling Point 199-200 °C at 1013 hPa [1]
Refractive Index n20/D 1.514 [1]
Melting/Freezing Point Not determined

Table 2: Hazard Identification and Classification

Hazard Statement GHS Classification Reference
) o Flammable liquids (Category
Combustible liquid 2 [3][4]
) Acute toxicity, oral (Category
Harmful if swallowed 2) [3]
S Skin corrosion/irritation
Causes skin irritation [3][4]
(Category 2)

) S Serious eye damage/eye
Causes serious eye irritation o [31[4]
irritation (Category 2)

] o Specific target organ toxicity,
May cause respiratory irritation ] [3]
single exposure (Category 3)

Experimental Protocols

2.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2-Fluorobenzyl alcohol to determine
the appropriate level of PPE. The following are minimum requirements:
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o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5]

e Skin Protection:

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber,
neoprene). Gloves must be inspected prior to use.

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5][6]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
use a NIOSH/MSHA approved respirator.[6][7]

2.2. Handling Protocol

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

» Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mists.[5]

o Keep away from open flames, hot surfaces, and sources of ignition.[5]

e Use non-sparking tools.

e Wash hands thoroughly after handling.[5]

2.3. Storage Protocol

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

o Keep away from heat, sparks, and flame.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[5]

2.4. Spill and Leak Procedure
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o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
» Control Ignition Sources: Remove all sources of ignition.
o Containment:

o For small spills, absorb with an inert material (e.g., sand, silica gel, acid binder, universal
binder, or sawdust).[5]

o For large spills, dike the spill to prevent it from spreading.
e Collection:

o Use non-sparking tools to collect the absorbed material and place it in a suitable, closed
container for disposal.[5]

» Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

e Waste Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

2.5. Waste Disposal Protocol

o Dispose of unused 2-Fluorobenzyl alcohol and contaminated materials in a licensed
hazardous waste disposal facility.

e Do not dispose of down the drain or in the regular trash.

» Follow all applicable regional, national, and local laws and regulations for chemical waste
disposal.[6]

Potential Decomposition

While specific studies on the decomposition of 2-Fluorobenzyl alcohol are not readily
available, it is prudent to consider the known decomposition pathways of the related
compound, benzyl alcohol. Benzyl alcohol can oxidize to form benzaldehyde and benzoic acid.
[8] Thermal decomposition of fluorinated organic compounds can also lead to the release of
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hazardous gases such as hydrogen fluoride.[6] Sonication of benzyl alcohol has been shown to
produce benzene, toluene, and benzaldehyde.[9]

Visual Workflow

The following diagram illustrates the key decision points and procedures for the safe handling

and storage of 2-Fluorobenzyl alcohol.
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Start: Handling 2-Fluorobenzyl Alcohol

Conduct Risk Assessment

i

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Work in a Well-Ventilated Area
(Chemical Fume Hood)

i

Follow Safe Handling Procedures:
- Avoid contact and inhalation
- Keep away from ignition sources
- Use non-sparking tools

If spill occurs

Store in a Tightly Closed Container Spill or Leak Occurs

Follow Spill & Leak Procedure:
1. Evacuate & Ventilate
2. Control Ignition Sources
3. Contain & Absorb
4. Collect & Dispose

Storage Conditions:
- Cool, dry, well-ventilated area
- Away from incompatible materials

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 2-Fluorobenzyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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